Clofedanol O-β-D-Glucuronide Clofedanol O-β-D-Glucuronide Clofedanol O-β-D-Glucuronide is a metabolite of the cough suppressant Clofedanol.
Brand Name: Vulcanchem
CAS No.: 66171-85-5
VCID: VC0192738
InChI: InChI=1S/C23H28ClNO7/c1-25(2)13-12-23(14-8-4-3-5-9-14,15-10-6-7-11-16(15)24)32-22-19(28)17(26)18(27)20(31-22)21(29)30/h3-11,17-20,22,26-28H,12-13H2,1-2H3,(H,29,30)/t17-,18-,19+,20-,22-,23?/m0/s1
SMILES: CN(C)CCC(C1=CC=CC=C1)(C2=CC=CC=C2Cl)OC3C(C(C(C(O3)C(=O)O)O)O)O
Molecular Formula: C23H28ClNO7
Molecular Weight: 465.92

Clofedanol O-β-D-Glucuronide

CAS No.: 66171-85-5

Impurities

VCID: VC0192738

Molecular Formula: C23H28ClNO7

Molecular Weight: 465.92

Purity: > 95%

Clofedanol O-β-D-Glucuronide - 66171-85-5

CAS No. 66171-85-5
Product Name Clofedanol O-β-D-Glucuronide
Molecular Formula C23H28ClNO7
Molecular Weight 465.92
IUPAC Name (2S,3S,4S,5R,6S)-6-[1-(2-chlorophenyl)-3-(dimethylamino)-1-phenylpropoxy]-3,4,5-trihydroxyoxane-2-carboxylic acid
Standard InChI InChI=1S/C23H28ClNO7/c1-25(2)13-12-23(14-8-4-3-5-9-14,15-10-6-7-11-16(15)24)32-22-19(28)17(26)18(27)20(31-22)21(29)30/h3-11,17-20,22,26-28H,12-13H2,1-2H3,(H,29,30)/t17-,18-,19+,20-,22-,23?/m0/s1
SMILES CN(C)CCC(C1=CC=CC=C1)(C2=CC=CC=C2Cl)OC3C(C(C(C(O3)C(=O)O)O)O)O
Description Clofedanol O-β-D-Glucuronide is a metabolite of the cough suppressant Clofedanol.
Purity > 95%
Quantity Milligrams-Grams
Synonyms 1-(2-Chlorophenyl)-3-(dimethylamino)-1-phenylpropyl β-D-Glucopyranosiduronic Acid; Clophedianol O-β-D-Glucuronide
PubChem Compound 71314926
Last Modified Nov 11 2021
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